Cas no 862197-51-1 (1-(3,4-dimethoxyphenyl)-7-fluoro-2-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 1-(3,4-dimethoxyphenyl)-7-fluoro-2-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 862197-51-1
• MF: C₂₀H₁₆FNO₅
• MW: 369.343149185181
• CID: 5420555
• Update Time: 2025-07-20

1-(3,4-dimethoxyphenyl)-7-fluoro-2-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-7-fluoro-2-methyl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• [1]Benzopyrano[2,3-c]pyrrole-3,9-dione, 1-(3,4-dimethoxyphenyl)-7-fluoro-1,2-dihydro-2-methyl-
• 1-(3,4-dimethoxyphenyl)-7-fluoro-2-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C20H16FNO5/c1-22-17(10-4-6-14(25-2)15(8-10)26-3)16-18(23)12-9-11(21)5-7-13(12)27-19(16)20(22)24/h4-9,17H,1-3H3
• InChI Key： UGPQNPLUSFUWQN-UHFFFAOYSA-N
• SMILES： N1(C)C(C2=CC=C(OC)C(OC)=C2)C2C(=O)C3=CC(F)=CC=C3OC=2C1=O

Additional information on 1-(3,4-dimethoxyphenyl)-7-fluoro-2-methyl-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Comprehensive Analysis of 1-(3,4-dimethoxyphenyl)-7-fluoro-2-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS: 862197-51-1)

The compound 1-(3,4-dimethoxyphenyl)-7-fluoro-2-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione (CAS: 862197-51-1) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and materials science. Its unique chromeno[2,3-c]pyrrole core, combined with fluoro and dimethoxyphenyl substituents, makes it a promising candidate for various applications, including drug development and optoelectronic materials. Researchers are particularly interested in its potential as a fluorescent probe or bioactive scaffold due to its photophysical properties and interactions with biological targets.

In recent years, the demand for heterocyclic compounds like 1-(3,4-dimethoxyphenyl)-7-fluoro-2-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione has surged, driven by their versatility in pharmaceutical research and material engineering. A common query among scientists is whether this compound exhibits selective binding affinity for specific enzymes or receptors. Preliminary studies suggest that its dimethoxyphenyl moiety may enhance lipophilicity, potentially improving membrane permeability—a critical factor in drug design. Additionally, the fluoro substitution could influence its metabolic stability, a topic frequently explored in ADME (Absorption, Distribution, Metabolism, Excretion) studies.

The synthesis of CAS 862197-51-1 involves multi-step organic reactions, often starting from chromene or pyrrole precursors. A frequently asked question in academic forums revolves around optimizing its yield and purity, especially when scaling up for industrial applications. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthetic routes, aligning with global sustainability trends. For instance, catalytic methods using transition metals or organocatalysts are being evaluated to reduce waste and energy consumption.

Beyond pharmaceuticals, 1-(3,4-dimethoxyphenyl)-7-fluoro-2-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione has potential in optoelectronics. Its conjugated system and electron-withdrawing dione group make it a candidate for organic light-emitting diodes (OLEDs) or solar cell materials. Researchers are actively studying its HOMO-LUMO gap and charge transport properties to assess its suitability for next-generation devices. This dual applicability—spanning biomedicine and advanced materials—positions the compound as a multidisciplinary research focal point.

Safety and regulatory compliance are also critical considerations. While CAS 862197-51-1 is not classified as hazardous, proper handling protocols are essential to ensure workplace safety. Users often search for material safety data sheets (MSDS) or storage conditions to maintain stability. Furthermore, patent landscapes indicate growing intellectual property activity around derivatives of this compound, highlighting its commercial viability. Companies specializing in custom synthesis or fine chemicals are increasingly listing it in their portfolios to meet client demand.

In summary, 1-(3,4-dimethoxyphenyl)-7-fluoro-2-methyl-1H,2H,3H,9H-chromeno[2,3-c]pyrrole-3,9-dione represents a compelling case study in modern chemistry. Its structural complexity, coupled with diverse applications, underscores the importance of continued research. Whether for drug discovery, material science, or sustainable synthesis, this compound exemplifies innovation at the intersection of chemistry and technology.